N~2~,N~2~-diethyl-N~1~-phenylglycinamide hydrochloride
Overview
Description
N~2~,N~2~-diethyl-N~1~-phenylglycinamide hydrochloride, also known as DEPG, is a chemical compound that has been extensively studied for its potential applications in scientific research. DEPG is a member of the class of glycine receptor agonists, which are compounds that activate glycine receptors in the central nervous system. Glycine receptors play an important role in regulating neuronal activity, and their dysfunction has been linked to a variety of neurological disorders. In
Mechanism of Action
N~2~,N~2~-diethyl-N~1~-phenylglycinamide hydrochloride activates glycine receptors in the central nervous system by binding to a specific site on the receptor. This binding causes the receptor to open, allowing chloride ions to enter the cell and hyperpolarize the membrane potential. This hyperpolarization leads to a decrease in neuronal activity, which can have therapeutic effects in certain neurological disorders.
Biochemical and Physiological Effects:
N~2~,N~2~-diethyl-N~1~-phenylglycinamide hydrochloride has been shown to have a variety of biochemical and physiological effects in the central nervous system. In addition to activating glycine receptors, N~2~,N~2~-diethyl-N~1~-phenylglycinamide hydrochloride has been shown to modulate the activity of other neurotransmitter systems, including the GABA and glutamate systems. N~2~,N~2~-diethyl-N~1~-phenylglycinamide hydrochloride has also been shown to have anti-inflammatory effects, which may contribute to its therapeutic effects in certain neurological disorders.
Advantages and Limitations for Lab Experiments
N~2~,N~2~-diethyl-N~1~-phenylglycinamide hydrochloride has several advantages for use in lab experiments. It is a highly specific agonist for glycine receptors, which allows for precise control over the activation of these receptors. N~2~,N~2~-diethyl-N~1~-phenylglycinamide hydrochloride is also relatively stable and easy to synthesize, which makes it a convenient tool for studying the role of glycine receptors in the central nervous system. However, N~2~,N~2~-diethyl-N~1~-phenylglycinamide hydrochloride does have some limitations. It has a relatively short half-life in vivo, which limits its usefulness in certain experiments. Additionally, N~2~,N~2~-diethyl-N~1~-phenylglycinamide hydrochloride has not been extensively studied in humans, which limits its potential therapeutic applications.
Future Directions
There are several future directions for research on N~2~,N~2~-diethyl-N~1~-phenylglycinamide hydrochloride. One area of research is the development of more potent and selective agonists for glycine receptors. Another area of research is the development of more stable forms of N~2~,N~2~-diethyl-N~1~-phenylglycinamide hydrochloride that can be used in vivo. Finally, there is a need for more research on the potential therapeutic applications of N~2~,N~2~-diethyl-N~1~-phenylglycinamide hydrochloride in humans. Overall, N~2~,N~2~-diethyl-N~1~-phenylglycinamide hydrochloride is a promising tool for studying the role of glycine receptors in the central nervous system, and has potential therapeutic applications in certain neurological disorders.
Scientific Research Applications
N~2~,N~2~-diethyl-N~1~-phenylglycinamide hydrochloride has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the field of neuroscience, where N~2~,N~2~-diethyl-N~1~-phenylglycinamide hydrochloride has been shown to activate glycine receptors in the central nervous system. Glycine receptors play an important role in regulating neuronal activity, and their dysfunction has been linked to a variety of neurological disorders, including schizophrenia, epilepsy, and chronic pain. N~2~,N~2~-diethyl-N~1~-phenylglycinamide hydrochloride has been shown to have potential therapeutic applications in these disorders.
properties
IUPAC Name |
2-(diethylamino)-N-phenylacetamide;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O.ClH/c1-3-14(4-2)10-12(15)13-11-8-6-5-7-9-11;/h5-9H,3-4,10H2,1-2H3,(H,13,15);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRAQJTRISQPVOQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC(=O)NC1=CC=CC=C1.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30954002 | |
Record name | 2-(Diethylamino)-N-phenylethanimidic acid--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30954002 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Diethylamino)-N-phenylethanimidic acid--hydrogen chloride (1/1) | |
CAS RN |
3213-15-8 | |
Record name | 2-(Diethylamino)-N-phenylethanimidic acid--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30954002 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.